Cas no 899718-18-4 ((2,1,3-Benzothiadiazol-4-ylsulfonyl)(methyl)aminoacetic acid)

• Product Name: (2,1,3-Benzothiadiazol-4-ylsulfonyl)(methyl)aminoacetic acid
• CAS No: 899718-18-4
• MF: C₉H₉N₃O₄S₂
• MW: 287.315459012985
• MDL: MFCD12027216
• CID: 1079450
• PubChem ID: 3453936
• Update Time: 2025-04-20

(2,1,3-Benzothiadiazol-4-ylsulfonyl)(methyl)aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• [(2,1,3-Benzothiadiazol-4-ylsulfonyl)(methyl)-amino]acetic acid
• EU-0066117
• LS-02312
• AKOS000265552
• SR-01000147085
• 899718-18-4
• MFCD12027216
• 2-(N-Methylbenzo[c][1,2,5]thiadiazole-4-sulfonamido)acetic acid
• 2-[2,1,3-benzothiadiazol-4-ylsulfonyl(methyl)amino]acetic acid
• AKOS008945310
• 2-(N-methyl2,1,3-benzothiadiazole-4-sulfonamido)acetic acid
• SR-01000147085-1
• [(2,1,3-benzothiadiazol-4-ylsulfonyl)(methyl)amino]acetic acid
• 2-(N-Methylbenzo[c][1,2,5]thiadiazole-4-sulfonamido)aceticacid
• (N-methyl-2,1,3-benzothiadiazole-4-sulfonamido)acetic acid
• ALBB-006517
• STK503979
• N-(2,1,3-benzothiadiazol-4-ylsulfonyl)-N-methylglycine
• (2,1,3-Benzothiadiazol-4-ylsulfonyl)(methyl)aminoacetic acid

• MDL： MFCD12027216
• Inchi： 1S/C9H9N3O4S2/c1-12(5-8(13)14)18(15,16)7-4-2-3-6-9(7)11-17-10-6/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： QAYIFCHMRDAHGP-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N(C)CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 287.00344812g/mol
• Monoisotopic Mass: 287.00344812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 137Ų

(2,1,3-Benzothiadiazol-4-ylsulfonyl)(methyl)aminoacetic acid Security Information

• HazardClass：IRRITANT